Cas no 1409950-22-6 (5-isopropoxypyridine-2-carbonitrile)

• Product Name: 5-isopropoxypyridine-2-carbonitrile
• CAS No: 1409950-22-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 2115061
• Update Time: 2023-11-19

5-isopropoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-isopropoxypyridine-2-carbonitrile
• 5-isopropoxypicolinonitrile
• XWENIMFFLBIXKK-UHFFFAOYSA-N
• 5-(propan-2-yloxy)pyridine-2-carbonitrile
• CID 86683172
• 2-Pyridinecarbonitrile, 5-(1-methylethoxy)-

• Inchi： 1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7H,1-2H3
• InChI Key： XWENIMFFLBIXKK-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C#N)=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 45.9

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 304.4±22.0 °C(Predicted)
• pka: -4.13±0.10(Predicted)